Cas no 5078-59-1 (1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone)
1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone
- 1-(1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-4-yl)ethanone
- SCHEMBL13126455
- 4-acetyl-1-(2-hydroxyethyl)-5-methyl-pyrazole
- 1-[1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]ethanone
- DTXSID101204650
- 5078-59-1
-
- Inchi: 1S/C8H12N2O2/c1-6-8(7(2)12)5-9-10(6)3-4-11/h5,11H,3-4H2,1-2H3
- InChI Key: CWUQLNBIBGEMBN-UHFFFAOYSA-N
- SMILES: OCCN1C(C)=C(C(C)=O)C=N1
Computed Properties
- Exact Mass: 168.089877630g/mol
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 55.1Ų
1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM521306-1g |
1-(1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-4-yl)ethanone |
5078-59-1 | 97% | 1g |
$446 | 2022-06-11 | |
| Crysdot LLC | CD11114016-1g |
1-(1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-4-yl)ethanone |
5078-59-1 | 97% | 1g |
$446 | 2024-07-17 | |
| Crysdot LLC | CD11114016-5g |
1-(1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-4-yl)ethanone |
5078-59-1 | 97% | 5g |
$1191 | 2024-07-17 | |
| Crysdot LLC | CD11114016-10g |
1-(1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-4-yl)ethanone |
5078-59-1 | 97% | 10g |
$1538 | 2024-07-17 |
1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone
Recent Advances in the Study of 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone (CAS: 5078-59-1)
In recent years, the compound 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone (CAS: 5078-59-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The latest studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.
A recent study published in the *Journal of Medicinal Chemistry* investigated the anti-inflammatory effects of 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone. The researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The study also highlighted its potential as a lead compound for developing novel anti-inflammatory drugs with fewer side effects compared to existing therapeutics.
Another significant advancement comes from a 2023 study in *Bioorganic & Medicinal Chemistry Letters*, which explored the antimicrobial properties of this compound. The research team synthesized several analogs of 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone and evaluated their efficacy against a panel of drug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial activity, particularly against methicillin-resistant *Staphylococcus aureus* (MRSA).
In the realm of oncology, a groundbreaking study published in *Cancer Research* revealed that 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone induces apoptosis in cancer cells by modulating the PI3K/AKT signaling pathway. The compound was shown to selectively target cancer cells while sparing normal cells, suggesting its potential as a targeted therapy for certain types of cancer. Further preclinical studies are underway to validate these findings.
The synthesis and optimization of 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone have also been a focal point of recent research. A study in *Tetrahedron Letters* presented a novel, high-yield synthetic route for this compound, which could facilitate its large-scale production for further pharmacological evaluation. The improved synthesis method reduces the use of hazardous reagents and enhances the overall efficiency of the process.
In conclusion, the compound 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone (CAS: 5078-59-1) continues to be a subject of intense research due to its diverse pharmacological properties. Recent studies have shed light on its mechanisms of action, therapeutic potential, and synthetic improvements. These advancements pave the way for future drug development efforts and highlight the importance of this compound in the field of chemical biology and pharmaceutical sciences.
5078-59-1 (1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-4-yl]-Ethanone) Related Products
- 933454-80-9(1-(3-Methyl-1-propyl-1H-pyrazol-4-yl)ethanone)
- 956951-04-5(1-(5-Methyl-1-propyl-1H-pyrazol-4-yl)ethanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)